Cas no 1865543-95-8 (tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate)
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (3-((1,1-dioxidothietan-3-yl)amino)-2-methylpropyl)carbamate
- tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate
-
- Inchi: 1S/C12H26N2O4S/c1-9(5-13-10-7-19(16,17)8-10)6-14-11(15)18-12(2,3)4/h9-10,13,16-17H,5-8H2,1-4H3,(H,14,15)/p-2
- InChI Key: MUBMEDSDNSIVPG-UHFFFAOYSA-L
- SMILES: C(OC(C)(C)C)(=O)NCC(C)CNC1CS([O-])([O-])C1
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1556749-1g |
Tert-butyl (3-((1,1-dioxidothietan-3-yl)amino)-2-methylpropyl)carbamate |
1865543-95-8 | 98% | 1g |
¥6102 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-100MG |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 100MG |
¥ 1,122.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-250MG |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 250MG |
¥ 1,795.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-500MG |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 500MG |
¥ 2,989.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-1G |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 1g |
¥ 4,481.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-5G |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 5g |
¥ 13,444.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-10G |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 10g |
¥ 22,407.00 | 2023-04-14 | |
| Ambeed | A563197-1g |
tert-Butyl (3-((1,1-dioxidothietan-3-yl)amino)-2-methylpropyl)carbamate |
1865543-95-8 | 98% | 1g |
$625.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-100mg |
tert-butyl N-{3-[(1,1-dioxo-1λ⁶-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 100mg |
¥1122.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3874-250mg |
tert-butyl N-{3-[(1,1-dioxo-1λ⁶-thietan-3-yl)amino]-2-methylpropyl}carbamate |
1865543-95-8 | 95% | 250mg |
¥1794.0 | 2024-04-23 |
tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate
Professional Introduction to Compound with CAS No. 1865543-95-8 and Product Name: Tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate
The compound with the CAS number 1865543-95-8 and the product name tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of specific functional groups, such as the dioxothietane moiety, makes it a particularly intriguing subject for further research and exploration.
Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The dioxothietane core in this compound is a prime example of a heterocyclic structure that has shown promise in various biological assays. This structural motif is known for its ability to interact with biological targets in a manner that can modulate physiological processes. The tert-butyl carbamate group further enhances the compound's potential by providing stability and facilitating interactions with biological systems.
In the realm of drug discovery, the synthesis and characterization of such complex molecules are crucial steps toward developing new treatments for a wide range of diseases. The tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate compound has been studied for its pharmacological properties, including its ability to inhibit certain enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit significant therapeutic potential, particularly in areas such as inflammation and pain management.
The development of new pharmaceuticals often involves a multi-step synthesis process to ensure the purity and yield of the final product. The synthesis of tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate requires careful optimization to maximize its biological activity while minimizing unwanted side effects. Advanced synthetic techniques, including catalytic methods and high-yield reactions, are employed to achieve this goal. These methods not only improve the efficiency of production but also enhance the overall quality of the compound.
One of the key aspects of studying this compound is its interaction with biological targets at the molecular level. Understanding how it binds to specific proteins and enzymes can provide valuable insights into its mechanism of action. Computational modeling and spectroscopic techniques are often used to elucidate these interactions. These approaches help researchers predict how the compound will behave in vivo and guide further modifications to improve its efficacy.
The potential applications of tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate extend beyond traditional pharmaceuticals. Its unique structural features make it a versatile scaffold for designing novel compounds with enhanced properties. Researchers are exploring its use in agrochemicals, where it may serve as a precursor for developing new pesticides or herbicides. Additionally, its stability under various conditions makes it suitable for industrial applications where chemical robustness is essential.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more effectively. The dioxothietane moiety in this compound is a testament to the innovative approaches being taken in medicinal chemistry. By leveraging structural diversity and functional group compatibility, scientists are paving the way for next-generation therapeutics that offer improved outcomes for patients worldwide.
The journey from laboratory discovery to clinical application is fraught with challenges, but compounds like tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate highlight the progress being made in overcoming these hurdles. Through collaborative efforts between chemists, biologists, and clinicians, we are witnessing a transformation in how new drugs are developed and delivered. This compound exemplifies the ingenuity and dedication that drive innovation in the pharmaceutical industry.
In conclusion, the study of compounds like tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate with CAS No. 1865543-95-8 represents a critical area of research with far-reaching implications. Its complex structure and promising biological activity make it a valuable asset in the quest for new treatments. As research continues to uncover its full potential, we can expect to see significant advancements that will benefit patients around the world.
1865543-95-8 (tert-butyl N-{3-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropyl}carbamate) Related Products
- 1852709-54-6(tert-butyl N-{1-[(1,1-dioxo-1λ?-thietan-3-yl)amino]-2-methylpropan-2-yl}carbamate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)